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Introduction
Fullerene C70, a cage-like carbon allotrope, has emerged as a critical component in the

development of advanced conductive polymers. Its unique electronic properties, particularly its

high electron affinity, make it an excellent n-type dopant and electron acceptor when blended

with p-type conjugated polymers. This combination facilitates efficient charge separation and

transport, leading to a significant enhancement in the electrical conductivity of the resulting

composite materials. These C70-based conductive polymers are finding applications in a wide

range of fields, including organic electronics, solar cells, sensors, and potentially in drug

delivery systems where electrical stimulation can play a role.

This document provides detailed application notes on the role of Fullerene C70 in conductive

polymers, experimental protocols for the synthesis and characterization of these materials, and

a summary of key performance data.

Mechanism of Conductivity Enhancement
The primary mechanism by which Fullerene C70 enhances the conductivity of polymers is

through the formation of a charge-transfer complex. When blended with a p-type conjugated

polymer (the electron donor), the C70 molecule acts as a strong electron acceptor. Upon
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photoexcitation or electrical stimulation, an electron is transferred from the highest occupied

molecular orbital (HOMO) of the polymer to the lowest unoccupied molecular orbital (LUMO) of

the C70 molecule. This process creates a mobile hole on the polymer chain and an electron

localized on the fullerene. The separation of charges and the subsequent hopping of these

charge carriers through the polymer and fullerene domains, respectively, give rise to the

observed increase in electrical conductivity. The efficiency of this process is highly dependent

on the morphology of the polymer-fullerene blend, with a well-intermixed, bicontinuous network

of donor and acceptor phases being ideal for efficient charge transport.
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Charge transfer mechanism in a C70-polymer blend.

Quantitative Data Presentation
The following tables summarize the electrical properties of common conductive polymers with

and without the addition of Fullerene C70 or its derivatives.
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Polymer Matrix
Fullerene
Derivative

Concentration
(wt%)

Electrical
Conductivity
(S/cm)

Reference

Poly(3-

hexylthiophene)

(P3HT)

Pristine 0 ~10⁻⁵ - 10⁻⁷ [1][2]

Poly(3-

hexylthiophene)

(P3HT)

C70 derivative

(IC70BA)
50 ~10⁻³ - 10⁻⁴ [3]

Polyaniline

(PANI)
Pristine 0 ~1 - 10 [4]

Polyaniline

(PANI)
C70 5 ~15 [5]

PEDOT:PSS Pristine 0 ~1 [6]

PEDOT:PSS C70 3 ~637 [7]

Polymer Matrix
Fullerene
Derivative

Hole Mobility
(cm²/Vs)

Electron
Mobility
(cm²/Vs)

Reference

Poly(3-

hexylthiophene)

(P3HT)

Pristine ~10⁻⁴ - [8]

Poly(3-

hexylthiophene)

(P3HT)

C70-DPM ~10⁻³ ~10⁻³ [9]

Experimental Protocols
Synthesis of C70-Polymer Composite Thin Films via
Spin Coating
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This protocol describes the preparation of a Poly(3-hexylthiophene):Fullerene C70 (P3HT:C70)

blend thin film, a common active layer in organic solar cells.

Materials:

Poly(3-hexylthiophene) (P3HT), regioregular

Fullerene C70 or a soluble derivative (e.g., PC71BM)

Chlorobenzene or other suitable solvent

Substrates (e.g., glass slides, ITO-coated glass)

Nitrogen or argon gas for inert atmosphere

Equipment:

Spin coater

Hot plate

Ultrasonic bath

Pipettes and vials

Procedure:

Solution Preparation:

Prepare a stock solution of P3HT in chlorobenzene (e.g., 10 mg/mL).

Prepare a stock solution of C70 in chlorobenzene (e.g., 10 mg/mL).

In a clean vial, mix the P3HT and C70 solutions in the desired weight ratio (e.g., 1:1).

Stir the mixture overnight in an inert atmosphere (e.g., a glovebox) to ensure complete

dissolution and mixing.

Substrate Cleaning:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b051282?utm_src=pdf-body
https://www.benchchem.com/product/b051282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clean the substrates sequentially in an ultrasonic bath with deionized water, acetone, and

isopropanol for 15 minutes each.

Dry the substrates with a stream of nitrogen or argon gas.

Treat the substrates with UV-ozone for 15 minutes to improve surface wettability.

Spin Coating:

Place the cleaned substrate on the spin coater chuck.

Dispense a small amount of the P3HT:C70 blend solution onto the center of the substrate

using a pipette.

Spin the substrate at a desired speed (e.g., 1000-3000 rpm) for a set time (e.g., 60

seconds) to form a uniform thin film. The final thickness will depend on the solution

concentration and spin speed.[10][11][12]

Annealing:

Transfer the coated substrate to a hot plate in an inert atmosphere.

Anneal the film at a specific temperature (e.g., 120-150°C) for a set time (e.g., 10-30

minutes) to improve the film morphology and charge transport properties.

Characterization:

The resulting thin film is now ready for characterization of its electrical and optical

properties.
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Workflow for C70-polymer thin film fabrication.

In-situ Polymerization of Polyaniline (PANI) with
Fullerene C70
This protocol describes the synthesis of a PANI-C70 composite material where C70 is

incorporated during the polymerization of aniline.

Materials:

Aniline

Fullerene C70

Ammonium persulfate (APS) (oxidant)
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Hydrochloric acid (HCl) (dopant)

Deionized water

Methanol

Equipment:

Beakers and magnetic stirrer

Buchner funnel and filter paper

Vacuum oven

Procedure:

Dispersion of C70:

Disperse a desired amount of C70 in an aqueous solution of HCl (e.g., 1 M) by

ultrasonication for at least 1 hour to obtain a stable suspension.

Polymerization:

Add aniline to the C70 suspension and stir the mixture at a low temperature (0-5°C).

Separately, dissolve APS in a 1 M HCl solution.

Slowly add the APS solution dropwise to the aniline-C70 mixture while stirring

continuously.

Continue the reaction for several hours (e.g., 4-6 hours) at low temperature. The color of

the solution will gradually turn dark green, indicating the formation of polyaniline.

Purification:

Collect the precipitate by vacuum filtration using a Buchner funnel.

Wash the precipitate repeatedly with deionized water and methanol to remove unreacted

monomers, oxidant, and oligomers.
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Continue washing until the filtrate becomes colorless.

Drying:

Dry the purified PANI-C70 composite in a vacuum oven at a moderate temperature (e.g.,

60°C) for 24 hours.

Characterization:

The resulting PANI-C70 powder can be pressed into pellets for conductivity measurements

or dispersed in a suitable solvent for further processing.

Electrical Conductivity Measurement using the Four-
Point Probe Method
This protocol outlines the procedure for measuring the sheet resistance and calculating the

electrical conductivity of the prepared C70-polymer thin films.

Equipment:

Four-point probe setup

Source measure unit (SMU) or a constant current source and a voltmeter

The prepared C70-polymer thin film on an insulating substrate

Procedure:

Setup:

Place the thin film sample on the stage of the four-point probe setup.

Gently lower the four collinear probes onto the surface of the film, ensuring good electrical

contact.

Measurement:
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Apply a constant DC current (I) through the two outer probes using the SMU or current

source.

Measure the voltage (V) across the two inner probes using the SMU or voltmeter.

Calculation:

Calculate the sheet resistance (Rs) using the formula: Rs = (π / ln(2)) * (V / I) ≈ 4.532 * (V

/ I) (This formula is valid for a thin film with thickness much smaller than the probe

spacing).

Measure the thickness (t) of the thin film using a profilometer or ellipsometer.

Calculate the electrical conductivity (σ) using the formula: σ = 1 / (Rs * t)
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Four-point probe conductivity measurement workflow.

Charge Carrier Mobility Measurement using the Time-of-
Flight (TOF) Method
This protocol provides a general overview of the TOF technique to determine the charge carrier

mobility in the C70-polymer composites.[8][13][14]
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Equipment:

TOF measurement setup including:

A pulsed laser for photoexcitation

A sample holder with transparent (e.g., ITO) and opaque (e.g., aluminum) electrodes

A voltage source

A fast oscilloscope to record the transient photocurrent

The prepared C70-polymer film sandwiched between the two electrodes

Procedure:

Sample Preparation:

Fabricate a sandwich-type device with the C70-polymer composite as the active layer

between a transparent top electrode and a bottom electrode. The thickness of the active

layer should be in the range of a few micrometers for clear transit time observation.

Measurement:

Apply a DC voltage (V) across the sample.

Irradiate the sample through the transparent electrode with a short laser pulse. The laser

wavelength should be chosen to be strongly absorbed by the polymer composite,

generating electron-hole pairs near the transparent electrode.

Depending on the polarity of the applied voltage, either electrons or holes will drift across

the sample towards the opposite electrode.

The movement of this sheet of charge carriers induces a transient photocurrent, which is

recorded by the oscilloscope.

Data Analysis:
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The transient photocurrent will show a plateau followed by a drop-off. The time at which

the current starts to drop corresponds to the transit time (tT) of the charge carriers

reaching the counter electrode.

The charge carrier mobility (μ) can be calculated using the formula: μ = d² / (V * tT) where

d is the thickness of the active layer.

Conclusion
Fullerene C70 is a versatile and effective material for enhancing the electrical conductivity of a

wide range of polymers. By acting as a potent electron acceptor, it facilitates the generation

and transport of charge carriers within the polymer matrix. The protocols outlined in this

document provide a foundation for the synthesis and characterization of C70-based conductive

polymers. The provided quantitative data highlights the significant improvements in electrical

properties that can be achieved. Further optimization of material composition, processing

conditions, and device architecture will continue to expand the applications of these promising

materials in advanced electronic and biomedical technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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